Cas no 51756-42-4 (Lithium, (3,3-diethoxy-1-propynyl)-)
51756-42-4 structure
Product Name:Lithium, (3,3-diethoxy-1-propynyl)-
CAS No:51756-42-4
MF:C7H11LiO2
MW:134.1020424366
CID:361515
PubChem ID:11815403
Update Time:2025-04-19
Lithium, (3,3-diethoxy-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Lithium, (3,3-diethoxy-1-propynyl)-
- lithium,3,3-diethoxyprop-1-yne
- 51756-42-4
- DTXSID90473380
- SCHEMBL4838365
-
- Inchi: 1S/C7H11O2.Li/c1-4-7(8-5-2)9-6-3;/h7H,5-6H2,2-3H3;/q-1;+1
- InChI Key: GCKWIWCTBWZZRE-UHFFFAOYSA-N
- SMILES: O(CC)C(C#[C-])OCC.[Li+]
Computed Properties
- Exact Mass: 133.09105
- Monoisotopic Mass: 134.09190802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 99.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Lithium, (3,3-diethoxy-1-propynyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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